N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]-5-phenyl-1,2-oxazole-3-carboxamide

• IUPAC Name: N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H18N2O3S/c1-18(22,10-13-7-8-24-11-13)12-19-17(21)15-9-16(23-20-15)14-5-3-2-4-6-14/h2-9,11,22H,10,12H2,1H3,(H,19,21)
• InChI Key: SDODAJZGYJGNJB-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC=C1)(CNC(=O)C2=NOC(=C2)C3=CC=CC=C3)O
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]-5-phenyl-1,2-oxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H18N2O3S and its molecular weight is 342.41. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Agents

A study by Desai, Dodiya, and Shihora (2011) explored a series of compounds, including N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]-5-phenyl-1,2-oxazole-3-carboxamide, for their potential as antimicrobial agents. These compounds were screened for in vitro antibacterial and antifungal activities against various bacteria and fungi, showing the potential of such compounds in the development of new antimicrobial drugs (Desai, Dodiya, & Shihora, 2011).

Synthesis of Macrolides

Wasserman, Gambale, and Pulwer (1981) described the use of oxazoles, which include the compound , in the synthesis of macrolides. Their research demonstrated that oxazoles can be used as activated carboxylic acids in the synthesis of various macrolides, highlighting the utility of these compounds in complex organic syntheses (Wasserman, Gambale, & Pulwer, 1981).

Development of Fluorescent Dyes

In a study by Witalewska, Wrona-Piotrowicz, and Zakrzewski (2019), N-ethoxycarbonylpyrene- and perylene thioamides were used as building blocks to synthesize various fluorescent dyes. This research highlights the role of thioamide derivatives, such as this compound, in developing new fluorescent materials for potential applications in bioimaging and diagnostics (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).

Cancer Cell Migration Inhibition

Šermukšnytė, Kantminienė, Jonuškienė, Tumosienė, and Petrikaitė (2022) conducted research on 1,2,4-triazole-3-thiol derivatives, which have structural similarities with this compound. Their study focused on the synthesis of these compounds and their effect on cancer cell migration and growth. This research contributes to the understanding of how such compounds can be used in cancer treatment (Šermukšnytė et al., 2022).

Synthesis of 2-Amino-5-nitrothiazole Derivatives

Samadhiya, Sharma, and Srivastava (2013) explored the synthesis of 4-oxo-thiazolidine derivatives, including those of 2-amino-5-nitrothiazole. Their research contributes to the understanding of the synthesis and potential applications of such derivatives in the pharmaceutical industry (Samadhiya, Sharma, & Srivastava, 2013).